Cas no 1692477-01-2 (1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione)

• Product Name: 1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione
• CAS No: 1692477-01-2
• MF: C₁₀H₉BrO₂S
• MW: 273.146260976791
• CID: 6439817
• PubChem ID: 107354740
• Update Time: 2025-10-28

1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione
• 1692477-01-2
• EN300-1125023

• Inchi： 1S/C10H9BrO2S/c11-7-3-10(14-5-7)9(13)4-8(12)6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key： PCGQDHVWIAZRJG-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 271.95066g/mol
• Monoisotopic Mass: 271.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione

1-(4-Bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione

The compound 1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione, with CAS No: 1692477-01-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications.

The molecule consists of a central propane backbone with two ketone groups at positions 1 and 3, giving it the name propane-1,3-dione. Attached to this backbone are two distinct substituents: a bromothiophene group at position 1 and a cyclopropyl group at position 3. The bromothiophene moiety, specifically the 4-bromo derivative, adds a layer of complexity to the molecule's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in various areas of research. For instance, its thiophene ring is known to exhibit aromaticity, which can influence its electronic properties and make it a candidate for applications in materials science, such as in organic electronics or semiconductors.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution or coupling reactions involving bromothiophene derivatives and cyclopropyl ketones. The choice of synthesis pathway depends on the desired regiochemistry and scalability of the process.

One area where this compound has shown promise is in pharmacology. The presence of both aromatic and strained ring systems (the thiophene and cyclopropane groups) may confer unique bioactivity profiles that could be exploited in drug discovery efforts targeting specific therapeutic areas such as cancer or inflammation.

Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets. These studies suggest that the bromine atom on the thiophene ring could play a critical role in binding affinity due to its electron-withdrawing properties.

In conclusion, 1-(4-bromothiophen-2-yl)-3-cyclopropylpropane-1,3-dione is a versatile molecule with intriguing structural features and diverse potential applications across multiple scientific disciplines.